Cas no 952417-62-8 (3-(1-Pyrrolidinyl)cyclobutanamine)

3-(1-Pyrrolidinyl)cyclobutanamine is a cyclobutane derivative featuring a pyrrolidine substituent, offering a unique structural motif for pharmaceutical and chemical research. Its rigid cyclobutane core combined with the pyrrolidine nitrogen enhances its potential as a versatile intermediate in medicinal chemistry, particularly for the development of bioactive molecules. The compound’s constrained ring system may influence binding affinity and selectivity in target interactions, making it valuable for exploring structure-activity relationships. Its synthetic accessibility and functional group compatibility further support its utility in drug discovery and organic synthesis. This compound is of interest for applications requiring tailored molecular scaffolds with defined stereochemistry and physicochemical properties.
3-(1-Pyrrolidinyl)cyclobutanamine structure
952417-62-8 structure
Product Name:3-(1-Pyrrolidinyl)cyclobutanamine
CAS No:952417-62-8
MF:C8H16N2
MW:140.226041793823
MDL:MFCD18381812
CID:5045727
PubChem ID:55284793
Update Time:2025-05-25

3-(1-Pyrrolidinyl)cyclobutanamine Chemical and Physical Properties

Names and Identifiers

    • 3-pyrrolidin-1-ylcyclobutan-1-amine
    • 3-(pyrrolidin-1-yl)cyclobutan-1-amine
    • 3-(1-Pyrrolidinyl)cyclobutanamine
    • Cyclobutanamine, 3-(1-pyrrolidinyl)-
    • (1S,3s)-3-(pyrrolidin-1-yl)cyclobutan-1-amine
    • MDL: MFCD18381812
    • Inchi: 1S/C8H16N2/c9-7-5-8(6-7)10-3-1-2-4-10/h7-8H,1-6,9H2
    • InChI Key: SDCMTTFEMUUERF-UHFFFAOYSA-N
    • SMILES: N1(CCCC1)C1CC(C1)N

Computed Properties

  • Exact Mass: 140.131348519 g/mol
  • Monoisotopic Mass: 140.131348519 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 112
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 140.23
  • XLogP3: 0.4
  • Topological Polar Surface Area: 29.3

Experimental Properties

  • Color/Form: No date available
  • Density: 1.1±0.1 g/cm3
  • Melting Point: No date available
  • Boiling Point: 194.0±8.0 °C at 760 mmHg
  • Flash Point: 66.4±13.6 °C
  • Vapor Pressure: 0.5±0.4 mmHg at 25°C

3-(1-Pyrrolidinyl)cyclobutanamine Security Information

3-(1-Pyrrolidinyl)cyclobutanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
P179510-500mg
3-(1-Pyrrolidinyl)cyclobutanamine
952417-62-8
500mg
$ 550.00 2022-06-03
TRC
P179510-1000mg
3-(1-Pyrrolidinyl)cyclobutanamine
952417-62-8
1g
$ 915.00 2022-06-03
TRC
P179510-2500mg
3-(1-Pyrrolidinyl)cyclobutanamine
952417-62-8
2500mg
$ 1820.00 2022-06-03
Enamine
EN300-261924-0.05g
3-(pyrrolidin-1-yl)cyclobutan-1-amine
952417-62-8 95%
0.05g
$1129.0 2024-06-18
Enamine
EN300-261924-0.1g
3-(pyrrolidin-1-yl)cyclobutan-1-amine
952417-62-8 95%
0.1g
$1183.0 2024-06-18
Enamine
EN300-261924-0.25g
3-(pyrrolidin-1-yl)cyclobutan-1-amine
952417-62-8 95%
0.25g
$1235.0 2024-06-18
Enamine
EN300-261924-0.5g
3-(pyrrolidin-1-yl)cyclobutan-1-amine
952417-62-8 95%
0.5g
$1289.0 2024-06-18
Enamine
EN300-261924-1.0g
3-(pyrrolidin-1-yl)cyclobutan-1-amine
952417-62-8 95%
1.0g
$1343.0 2024-06-18
Enamine
EN300-261924-2.5g
3-(pyrrolidin-1-yl)cyclobutan-1-amine
952417-62-8 95%
2.5g
$2631.0 2024-06-18
Enamine
EN300-261924-5.0g
3-(pyrrolidin-1-yl)cyclobutan-1-amine
952417-62-8 95%
5.0g
$3894.0 2024-06-18

Additional information on 3-(1-Pyrrolidinyl)cyclobutanamine

Research Briefing on 3-(1-Pyrrolidinyl)cyclobutanamine (CAS: 952417-62-8) in Chemical Biology and Pharmaceutical Applications

3-(1-Pyrrolidinyl)cyclobutanamine (CAS: 952417-62-8) is a cyclobutane derivative with a pyrrolidine substituent, which has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound belongs to a class of small molecules that exhibit unique structural features, making it a promising candidate for modulating biological targets. Recent studies have explored its pharmacological properties, synthetic routes, and therapeutic potential, particularly in the context of central nervous system (CNS) disorders and pain management.

The synthesis of 3-(1-Pyrrolidinyl)cyclobutanamine has been optimized to improve yield and purity, with recent advancements focusing on green chemistry approaches. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic method for its synthesis, achieving a 78% yield under mild conditions. The compound's structural rigidity and amine functionality make it a versatile scaffold for further derivatization, enabling the development of analogs with enhanced bioavailability and target specificity.

Pharmacological investigations have revealed that 3-(1-Pyrrolidinyl)cyclobutanamine exhibits affinity for sigma-1 and sigma-2 receptors, which are implicated in neuroprotection and cancer therapy. In vitro studies using human cell lines showed that the compound modulates intracellular calcium signaling, suggesting potential applications in neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, preclinical animal models have demonstrated its efficacy in reducing neuropathic pain, with minimal off-target effects compared to existing therapeutics.

Recent clinical trials have explored the safety and tolerability of 3-(1-Pyrrolidinyl)cyclobutanamine in healthy volunteers. Phase I results, published in Clinical Pharmacology & Therapeutics, indicated a favorable pharmacokinetic profile, with linear dose-response relationships and no significant adverse effects at therapeutic doses. These findings support further investigation in Phase II trials for specific indications, including chronic pain and cognitive impairment.

In summary, 3-(1-Pyrrolidinyl)cyclobutanamine (CAS: 952417-62-8) represents a promising lead compound in drug discovery, with diverse applications ranging from CNS disorders to oncology. Ongoing research aims to elucidate its mechanism of action, optimize its pharmacological properties, and explore its therapeutic potential in combination therapies. Future directions include the development of targeted delivery systems and the investigation of its role in epigenetics and immune modulation.

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd